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Compound of Interest

Compound Name: CCT241736

Cat. No.: B606547 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information regarding the solubility and stability of the dual FLT3-Aurora kinase inhibitor,

CCT241736, when prepared in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of CCT241736 in DMSO?

A1: CCT241736 exhibits high solubility in DMSO. Published data indicates that it is soluble in

DMSO to concentrations greater than 100 mM.[1]

Q2: How should I prepare a stock solution of CCT241736 in DMSO?

A2: To prepare a stock solution, dissolve CCT241736 powder in anhydrous (water-free) DMSO

to your desired concentration, such as 10 mM.[2][3] For a detailed step-by-step guide, please

refer to the "Experimental Protocols" section below.

Q3: What are the recommended storage conditions for CCT241736 stock solutions?

A3: Multiple studies report storing CCT241736 stock solutions in DMSO at -20°C.[4][5] To

maintain stability, it is recommended to prepare high-concentration master stocks, divide them

into single-use aliquots to minimize freeze-thaw cycles, and store them in tightly sealed vials at

-20°C.[6]

Q4: How stable is CCT241736 in DMSO, and should I be concerned about freeze-thaw cycles?
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A4: While specific long-term stability studies for CCT241736 in DMSO are not publicly

available, its routine use in research indicates acceptable stability for experimental timelines

when stored properly at -20°C.[4][5] However, the stability of any compound in DMSO can be

affected by factors like water absorption by the solvent and repeated temperature changes.[6]

Multiple freeze-thaw cycles should be avoided by aliquoting the stock solution after

preparation. For highly sensitive experiments, using a freshly prepared solution is always the

best practice.[6]

Summary of Properties
Parameter Value / Recommendation Source(s)

Solvent
Dimethyl Sulfoxide (DMSO),

anhydrous
[1][2][4][5]

Reported Solubility > 100 mM [1]

Common Stock Conc. 1 mM - 10 mM [2][3]

Storage Temperature -20°C [4][5]

Best Practices
Aliquot into single-use vials to

avoid freeze-thaw cycles.
[6]

Troubleshooting Guide
Issue: The CCT241736 powder is not dissolving completely.

Solution 1: Check Solvent Purity. Ensure you are using high-purity, anhydrous DMSO.

DMSO is highly hygroscopic and absorbed water can affect the solubility of compounds.[7][8]

Solution 2: Increase Mixing. Vortex the solution for several minutes. Gentle warming (e.g., in

a 37°C water bath for a short period) can also aid dissolution, but be cautious as heat may

degrade sensitive compounds.

Solution 3: Re-evaluate Concentration. Confirm that your target concentration does not

exceed the known solubility limits. While solubility is high (>100 mM), attempting to make

extremely concentrated solutions may be challenging.[1]
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Issue: I observed precipitation in my stock solution after removing it from the -20°C freezer.

Cause: This can happen if the compound crashes out of solution at low temperatures,

especially if the concentration is very high. It can also occur if the DMSO has absorbed

moisture, reducing its solvating power.

Solution: Before use, bring the vial to room temperature and vortex thoroughly to ensure all

precipitate has redissolved. Visually inspect the solution to confirm it is clear before making

dilutions. If the precipitate does not redissolve, it may indicate compound degradation or

solvent issues, and a fresh stock should be prepared.

Issue: The final concentration of DMSO in my cell culture medium is toxic to my cells.

Cause: Many cell lines are sensitive to DMSO concentrations above 0.5% or even lower.

Preparing a very dilute stock solution requires adding a larger volume to your media, which

can lead to toxicity.

Solution: Prepare a high-concentration master stock (e.g., 10 mM or higher). This allows you

to use a very small volume in your final experimental setup, ensuring the final DMSO

concentration remains in a non-toxic range (typically <0.1%). For example, a 1:1000 dilution

of a 10 mM stock results in a 10 µM final concentration of CCT241736 and only 0.1%

DMSO.

Experimental Protocols
Protocol: Preparation of a 10 mM CCT241736 Stock
Solution in DMSO
Materials:

CCT241736 powder (Molecular Weight: 456.38 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials
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Precision pipettes

Procedure:

Calculation: To prepare 1 mL of a 10 mM stock solution, you will need 4.56 mg of

CCT241736.

Calculation: 0.010 mol/L * 456.38 g/mol * 0.001 L = 0.00456 g = 4.56 mg

Weighing: Carefully weigh out 4.56 mg of CCT241736 powder and place it into a sterile vial.

Dissolving: Add 1.0 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex until the powder is completely dissolved. The

solution should be clear and free of any visible particulates.

Aliquoting & Storage: Dispense the solution into smaller, single-use, sterile cryovials (e.g., 20

µL aliquots). Store these aliquots at -20°C, protected from light.

Visual Workflow
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Troubleshooting CCT241736 Solution Preparation

Start: Weigh CCT241736
 and add anhydrous DMSO

Vortex thoroughly
 at room temperature

Is the solution
 completely clear?

Success: Aliquot for single use
 and store at -20°C

Yes

Troubleshoot:
 Gentle Warming (37°C)

 & Vortex Again

No

Is the solution
 clear now?

Yes

Action: Prepare a fresh solution.
 Verify DMSO purity and calculations.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving CCT241736 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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